Cas no 53587-29-4 (L-DOPA-2,5,6-d3)

L-DOPA-2,5,6-d3 Properties

Names and Identifiers

• L-Tyrosine-2,3,6-d3,5-hydroxy- (9CI)
• L-DOPA-2,5,6-d3
• L-DOPA-ring-d3
• (+-)-3,4-Dihydroxy-< 2,5,6-2H3> -phenylalanin
• 2,3,6-trideuterio-4,5-dihydroxy-phenylalanine
• 3-(3,4-Dihydroxyphenyl-2,5,6-d3)-L-alanine
• AC1OC9BD
• AG-F-84256
• CTK8G0525
• Dopa-phenyl-d3
• L-(2',5',6'-2H3)DOPA
• L-Dihydroxyphenylalanine-2H3
• L-DOPA-(ring-d3)
• +Expand

• MDL： MFCD00075014

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Surface Charge: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Melting Point: 292 °C (dec.)(lit.)
• Color/Form: solid
• Solubility: Not available